Cas no 1801916-39-1 (2-Chloro-4,5-difluorophenylboronic Acid)

• Product Name: 2-Chloro-4,5-difluorophenylboronic Acid
• CAS No: 1801916-39-1
• MF: C₆H₄BClF₂O₂
• MW: 192.355567932129
• MDL: MFCD12911677
• CID: 4615203
• PubChem ID: 77134414
• Update Time: 2025-05-20

2-Chloro-4,5-difluorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• CS-0189579
• E90786
• Z1255439881
• MFCD12911677
• BXC91639
• EN300-1440032
• 2-chloro-4,5-difluorophenylboronic acid
• AKOS032962805
• (2-chloro-4,5-difluorophenyl)boronic acid
• 1801916-39-1
• 2-Chloro-4,5-difluorophenylboronic Acid

• MDL： MFCD12911677
• Inchi： 1S/C6H4BClF2O2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2,11-12H
• InChI Key： MSMGFPOBSXTDFW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1B(O)O)F)F

Computed Properties

• Exact Mass: 191.9960936g/mol
• Monoisotopic Mass: 191.9960936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-Chloro-4,5-difluorophenylboronic Acid

Comprehensive Overview of 2-Chloro-4,5-difluorophenylboronic Acid (CAS No. 1801916-39-1)

2-Chloro-4,5-difluorophenylboronic Acid (CAS No. 1801916-39-1) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, material science, and organic synthesis. Its unique molecular structure, featuring both chloro and difluoro substituents, makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The compound’s boronic acid group enables efficient carbon-carbon bond formation, aligning with the growing demand for green chemistry and sustainable synthetic methods.

In recent years, the interest in 2-Chloro-4,5-difluorophenylboronic Acid has surged due to its applications in drug discovery and agrochemical development. Researchers often search for "boronic acid catalysts" or "fluorinated phenylboronic acids" to explore their roles in designing biologically active compounds. This compound’s electron-withdrawing substituents enhance its reactivity, making it ideal for constructing complex molecules like heterocyclic scaffolds, a hot topic in medicinal chemistry forums and AI-driven research platforms.

The CAS No. 1801916-39-1 is also pivotal in material science, particularly in the development of organic electronic materials. With the rise of OLED technology and flexible electronics, queries like "boronic acids in OLEDs" have become common. The compound’s ability to modify conjugated polymers and small-molecule semiconductors underscores its relevance in cutting-edge applications. Its thermal stability and solubility properties are frequently discussed in patents and academic papers, addressing user concerns about process optimization.

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In summary, 2-Chloro-4,5-difluorophenylboronic Acid (CAS No. 1801916-39-1) bridges multiple scientific disciplines, from pharmaceutical intermediates to advanced materials. Its structural versatility and reactivity ensure its prominence in both academic and industrial settings, addressing contemporary challenges in molecular design and functional material innovation.